molecular formula C12H12N2O3 B8582205 2-[3-(Hydroxyimino)butyl]-1H-isoindole-1,3(2H)-dione CAS No. 74274-12-7

2-[3-(Hydroxyimino)butyl]-1H-isoindole-1,3(2H)-dione

Cat. No. B8582205
CAS RN: 74274-12-7
M. Wt: 232.23 g/mol
InChI Key: LEUMAKYUPKUKIW-UHFFFAOYSA-N
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Description

2-[3-(Hydroxyimino)butyl]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[3-(Hydroxyimino)butyl]-1H-isoindole-1,3(2H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(Hydroxyimino)butyl]-1H-isoindole-1,3(2H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

74274-12-7

Product Name

2-[3-(Hydroxyimino)butyl]-1H-isoindole-1,3(2H)-dione

Molecular Formula

C12H12N2O3

Molecular Weight

232.23 g/mol

IUPAC Name

2-(3-hydroxyiminobutyl)isoindole-1,3-dione

InChI

InChI=1S/C12H12N2O3/c1-8(13-17)6-7-14-11(15)9-4-2-3-5-10(9)12(14)16/h2-5,17H,6-7H2,1H3

InChI Key

LEUMAKYUPKUKIW-UHFFFAOYSA-N

Canonical SMILES

CC(=NO)CCN1C(=O)C2=CC=CC=C2C1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.08 g (5.00 mmol) of N-(3-oxobutyl)phthalimide was dissolved in 10 ml of methanol and to the solution was added 0.695 g (10.0 mmol) of hydroxylamine hydrochloride. To this suspension was added 2 ml of 5N aqueous sodium hydroxide solution, followed by being stirred at room temperature for 16 hours. The reaction mixture was poured into 100 ml of saturated aqueous sodium hydrogencarbonate and extracted with chloroform (30 ml×3), and the combined organic layer was dried over magnesium sulfate. Chloroform was distilled off and the residual solids were washed with hexane to give 0.98 g (yield 84%) of the titled compound as colorless crystals.
Quantity
1.08 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.695 g
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
reactant
Reaction Step Four
Yield
84%

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